3,4-Dichlorophenyl isocyanate
3,4-Dichlorophenyl isocyanate
Isocyanic acid, 3,4-dichlorophenyl ester is a white to yellow solid. Used as a chemical intermediate and in organic synthesis. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
102-36-3
VCID:
VC21048232
InChI:
InChI=1S/C7H3Cl2NO/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
SMILES:
C1=CC(=C(C=C1N=C=O)Cl)Cl
Molecular Formula:
C7H3Cl2NO
Molecular Weight:
188.01 g/mol
3,4-Dichlorophenyl isocyanate
CAS No.: 102-36-3
Cat. No.: VC21048232
Molecular Formula: C7H3Cl2NO
Molecular Weight: 188.01 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isocyanic acid, 3,4-dichlorophenyl ester is a white to yellow solid. Used as a chemical intermediate and in organic synthesis. (EPA, 1998) |
|---|---|
| CAS No. | 102-36-3 |
| Molecular Formula | C7H3Cl2NO |
| Molecular Weight | 188.01 g/mol |
| IUPAC Name | 1,2-dichloro-4-isocyanatobenzene |
| Standard InChI | InChI=1S/C7H3Cl2NO/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H |
| Standard InChI Key | MFUVCHZWGSJKEQ-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1N=C=O)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C=C1N=C=O)Cl)Cl |
| Boiling Point | 244 °F at 18 mm Hg (EPA, 1998) |
| Colorform | White to yellow crystals |
| Melting Point | 113 °F (EPA, 1998) 43.0 °C 43 °C |
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